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Compound of Interest

Compound Name: 1,5-Dimethylpyrazole

Cat. No.: B184060 Get Quote

For researchers, scientists, and drug development professionals, the pyrazole scaffold is a

fundamental building block in medicinal chemistry. The specific arrangement of two methyl

groups on the pyrazole ring gives rise to several isomers, each with distinct physicochemical

properties that can significantly influence their biological activity. This guide provides an

objective comparison of the biological activities of key dimethylpyrazole isomers, drawing upon

available experimental data for their derivatives to highlight their potential as pharmacophores

in drug discovery.

While direct head-to-head comparative studies on the unfunctionalized dimethylpyrazole

isomers are limited in publicly available literature, the biological activities of their derivatives

offer valuable insights into the therapeutic potential of each isomeric core. This comparison will

focus on three primary areas of biological activity: anti-inflammatory, antimicrobial, and enzyme

inhibition.

Physicochemical Properties: A Foundation for
Biological Activity
The positional differences of the methyl groups among dimethylpyrazole isomers lead to

notable variations in their physical and chemical characteristics. These properties, including

boiling point, melting point, and density, are critical as they affect solubility, reactivity, and

pharmacokinetic profiles.
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Property
1,3-
Dimethylpyraz
ole

1,5-
Dimethylpyraz
ole

3,5-
Dimethylpyraz
ole

1,4-
Dimethylpyraz
ole

CAS Number 694-48-4 694-31-5 67-51-6 1072-68-0

Molecular

Formula
C₅H₈N₂ C₅H₈N₂ C₅H₈N₂ C₅H₈N₂

Molecular Weight 96.13 g/mol 96.13 g/mol 96.13 g/mol 96.13 g/mol

Appearance

Light orange to

yellow to green

clear liquid

Colorless clear

liquid

White crystalline

solid

Colorless to light

yellow liquid

Boiling Point 138 °C 153 °C 218 °C
148-150 °C (at

20 Torr)

Melting Point

Not applicable

(liquid at room

temp.)

Not applicable

(liquid at room

temp.)

105-108 °C -45.8 °C

Density ~0.96 g

To cite this document: BenchChem. [A Head-to-Head Comparison of the Biological Activities
of Dimethylpyrazole Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184060#head-to-head-comparison-of-biological-
activities-of-dimethylpyrazole-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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